Cas no 54166-91-5 (Acetic acid, chlorooxo-, propyl ester)
54166-91-5 structure
Product Name:Acetic acid, chlorooxo-, propyl ester
CAS No:54166-91-5
MF:C5H7ClO3
MW:150.560281038284
CID:355243
PubChem ID:15209103
Update Time:2025-04-19
Acetic acid, chlorooxo-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chlorooxo-, propyl ester
- Chlorooxoacetic acid propyl ester
- propyl 2-chloro-2-oxoacetate
- 54166-91-5
- DTXSID90570040
- Propyl chloro(oxo)acetate
- SCHEMBL9408854
- Propylchlorglyoxylat
-
- Inchi: 1S/C5H7ClO3/c1-2-3-9-5(8)4(6)7/h2-3H2,1H3
- InChI Key: SPDFUQSXHXWHLI-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCCC)=O
Computed Properties
- Exact Mass: 150.00841
- Monoisotopic Mass: 150.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.3157 (rough estimate)
- Boiling Point: 207.06°C (rough estimate)
- Refractive Index: 1.4400 (estimate)
- PSA: 43.37
Acetic acid, chlorooxo-, propyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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